Chlorfenvinphos

• IUPAC Name: [(Z)-2-chloro-1-(2,4-dichlorophenyl)ethenyl] diethyl phosphate
• InChI: InChI=1S/C12H14Cl3O4P/c1-3-17-20(16,18-4-2)19-12(8-13)10-6-5-9(14)7-11(10)15/h5-8H,3-4H2,1-2H3/b12-8-
• InChI Key: FSAVDKDHPDSCTO-WQLSENKSSA-N
• Canonical SMILES: CCOP(=O)(OCC)OC(=CCl)C1=C(C=C(C=C1)Cl)Cl
• Isomeric SMILES: CCOP(=O)(OCC)O/C(=C\Cl)/C1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C12H14Cl3O4P
• DSSTOX Substance ID: DTXSID101315710
• Molecular Weight: 359.6 g/mol
• Physical Description: Chlorfenvinfos is an amber-colored liquid with a mild chemical odor. Used for control of ticks, flies, lice, and mites on cattle and for blowfly, lice, ked, and itchmite on sheep. Controls fleas and mites on dogs; not used on cats. Applied on organic wastes and breeding places of fly larvae. Also used as a foliage insecticide for potatoes, rice, maize, and sugar cane. Used to control soil insects. (EPA, 1998), Colorless liquid with a mild odor; [ATSDR PHS], ORANGE-TO-BROWN LIQUID WITH CHARACTERISTIC ODOUR.
• Boiling Point: 333 to 338 °F at 0.5 mmHg (EPA, 1998), Amber liquid; bp: 167-170 °C at 0.5 mm Hg /Technical chlorfenvinphos/, at 0.07kPa: 167-170 °C
• Solubility: Miscible with most common organic solvents, e.g. acetone, ethanol, kerosene, xylene, propylene glycol, dichloromethane, hexane., In water, 124 mg/l at 20 °C, Solubility in water: none
• Density: 1.36 at 59.9 °F (EPA, 1998) - Denser than water; will sink, 1.36 g/cu cm @ 20 °C, Relative density (water = 1): 1.36
• Vapor Pressure: 4e-06 mmHg at 68 °F (EPA, 1998), 0.0000075 [mmHg], Vapor pressure: 1.7X10-7 mm Hg @ 25 °C /Technical/, 7.5X10-6 mm Hg @ 25 °C, Vapor pressure, Pa at 20 °C:
• Color/Form: Colorless liquid, Yellowish liquid, Amber-colored liquid
• CAS RN: 470-90-6, 18708-87-7, 135373-33-0
• Melting Point: -9 to -2 °F (EPA, 1998), -23 to -19 °C, -19 - -23 °C

Description

Chlorfenvinphos is an organophosphorus insecticide used to control insect pests on livestock and household pests such as flies, fleas, and mites. It is a synthetic chemical and does not occur naturally in the environment. The pure chemical is a colorless liquid with a mild odor.

Synthesis Analysis

This compound is vastly metabolized and rapidly excreted. The analytical methods available for detecting, measuring, and monitoring this compound involve an extraction step followed by one or more purification and fractionation procedures, then analysis, usually by gas chromatography (GC).

Molecular Structure Analysis

The molecular formula of this compound is C12H14Cl3O4P. It is a colorless liquid with a mild odor. The molecular weight is 359.6 g/mol. The structure of this compound can be represented as follows:

CCOP(=O)(OCC)OC(=CCl)C1=C(C=C(C=C1)Cl)Cl 

Chemical Reactions Analysis

This compound undergoes biotransformation to a variety of polar metabolites including diethyl phosphate. The stability of this compound in biological media is unknown. It is difficult to eliminate or reduce interfering compounds and maintain acceptable recovery of this compound.

Physical And Chemical Properties Analysis

This compound is a vinyl organophosphate insecticide. It is an amber liquid with a mild odor containing about 80–90% this compound. It is sparingly soluble in water, but miscible with most organic solvents.

Scientific Research Applications

1. Effects on Liver Mitochondria and Antioxidative Enzymes Chlorfenvinphos, an organophosphate insecticide, induces oxidative stress in rat liver mitochondria, influencing the activity of mitochondrial antioxidative systems, and leading to the accumulation of hydrogen peroxide (Lukaszewicz-Hussain & Moniuszko-Jakoniuk, 2004).

2. Impact on Erythrocytes and Serum Antioxidants This insecticide also affects the antioxidant system in erythrocytes and serum of rats, altering the enzymatic and nonenzymatic antioxidant system and causing lipid peroxidation (Lukaszewicz-Hussain & Moniuszko-Jakoniuk, 2003).

3. Behavioral and Biochemical Effects in Aquatic Life this compound significantly impairs behavioral responses in the mosquitofish, Gambusia holbrooki, and causes strong inhibition of acetylcholinesterase activity, suggesting a potential hazard to non-target aquatic organisms (Sismeiro-Vivas et al., 2007).

4. Kidney Antioxidative Response Subchronic administration of this compound leads to an adaptive response in rat kidneys, particularly due to reduced glutathione levels and glutathione metabolism (Łukaszewicz-Hussain, 2009).

5. Genotoxic Effects in Plant Cells this compound shows genotoxic effects in Allium cepa root cells, indicating significant DNA damage and chromosomal abnormalities, which points towards its potential environmental impact (Türkoğlu, 2012).

6. Impact on Human Red Blood Cells (in vitro) In human erythrocytes, this compound causes hemolysis, hemoglobin oxidation, and increased lipid peroxidation, particularly at higher concentrations (Sosnowska et al., 2013).

7. Toxicity in Varroa Destructor this compound is used to control Varroa destructor in bees, but its efficacy and potential resistance in mites have raised concerns, emphasizing the need for more research in this area (Milani, D. Vedova, & Lodesani, 2009).

8. Oxidative Damage in Fish Gills Exposure to this compound in fish causes biochemical and morphological changes in gills, although the overall toxicity appears to be negligible if exposure is withdrawn (Rodrigues et al., 2015).

9. Photo-Fenton Decomposition Pathway Research into the degradation products and pathway of this compound in water treated by photo-Fenton processes is essential for understanding its environmental impact (Klamerth et al., 2009).

Mechanism of Action

Chlorfenvinphos, also known as “[2-chloro-1-(2,4-dichlorophenyl)ethenyl] diethyl phosphate” or “Chlorfenvinfos”, is an organophosphorus compound that was widely used as an insecticide and an acaricide .

Target of Action

this compound primarily targets the enzyme acetylcholinesterase (AChE) found in the nervous system . AChE plays a crucial role in nerve signal transmission by breaking down the neurotransmitter acetylcholine (ACh) at the synaptic cleft .

Mode of Action

this compound acts as an inhibitor of AChE . It binds to the active site of AChE, preventing the enzyme from hydrolyzing ACh . This inhibition leads to an accumulation of ACh in the synaptic cleft, causing continuous stimulation of the neurons .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the cholinergic pathway. The accumulation of ACh in the synaptic cleft due to AChE inhibition disrupts the normal functioning of this pathway, leading to overstimulation of the neurons .

Pharmacokinetics

this compound can be absorbed into the body through ingestion or dermal absorption . Once absorbed, it is widely distributed throughout the body . The compound is metabolized in the liver by the enzyme cytochrome P450 . The rate of absorption and metabolism can be influenced by the dose and the route of administration .

Result of Action

The overstimulation of neurons due to the accumulation of ACh can lead to various symptoms of toxicity. These include muscle weakness, breathing difficulties, and in severe cases, it can lead to paralysis and death . At the cellular level, this compound can cause oxidative damage to red blood cells .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is known to hydrolyze in the environment . Furthermore, the toxicity of this compound can be influenced by factors such as the individual’s age, sex, diet, lifestyle, and overall health .

Safety and Hazards

Chlorfenvinphos is acutely toxic and causes developmental, reproductive, and immunologic effects. It exhibits high toxicity to non-target organisms. Human exposure occurs mainly through skin contact, air dispersion, and leaching from hazardous waste disposal sites.

Biochemical Analysis

Biochemical Properties

It is known that Chlorfenvinphos interacts with various enzymes and proteins . Most methods for determining this compound in biological samples involve an extraction step followed by one or more purification and fractionation procedures, then analysis, usually by gas chromatography .

Cellular Effects

Organophosphorus compounds, such as this compound, are known to be extremely toxic to humans . They can influence cell function, including impact on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Organophosphorus compounds, such as this compound, are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

The cold-storage stability of this compound in crops and soil has been reported .

Dosage Effects in Animal Models

Organophosphorus compounds, such as this compound, are known to have toxic or adverse effects at high doses .

Metabolic Pathways

It is known that this compound undergoes biotransformation to a variety of polar metabolites including diethyl phosphate .

Transport and Distribution

Organophosphorus compounds, such as this compound, are known to interact with various transporters or binding proteins .

Subcellular Localization

Organophosphorus compounds, such as this compound, are known to be directed to specific compartments or organelles .

Q & A

Q1: How does chlorfenvinphos exert its insecticidal effect?

A1: this compound functions by inhibiting acetylcholinesterase (AChE), an enzyme crucial for nerve impulse transmission. [, , ] This inhibition leads to the accumulation of acetylcholine at nerve synapses, causing overstimulation and ultimately disrupting normal physiological functions in target insects. [, ]

Q2: Are there differences in this compound susceptibility among different insect species?

A2: Yes, research has shown variations in susceptibility to this compound among insects. For instance, studies comparing the sensitivity of the cabbage root fly (Delia radicum) and its parasitoid, Trybliographa rapae, revealed that the parasitoid displayed lower sensitivity. [] This difference highlights the importance of selectivity assessments in pesticide development for integrated pest management strategies.

Q3: Does this compound affect non-target organisms?

A3: Studies have shown that this compound can negatively impact non-target organisms. For example, exposure to sublethal concentrations of this compound led to behavioral changes and acetylcholinesterase inhibition in the mosquitofish (Gambusia holbrooki). [] Additionally, acute exposure to this compound induced biochemical and morphological changes in the gills of Lepomis gibbosus. []

Q4: What is the chemical structure and molecular formula of this compound?

A4: this compound is an organophosphate insecticide chemically named (EZ)-2-chloro-1(2, 4-dichlorophenyl) vinyl diethyl phosphate. [, ]

Q5: Does this compound exist in different isomeric forms?

A5: Yes, this compound exists as cis (α) and trans (β) isomers. [, , ] Interestingly, studies suggest the possibility of conversion from the trans to the cis isomer on plant foliage. [, ]

Q6: How stable is this compound in the environment?

A6: this compound exhibits varying persistence depending on environmental factors and soil type. Research shows it persists longer in peaty loam than sandy loam. [, ] Factors like moisture, temperature, and microbial activity influence its degradation. [, , ] Notably, volatilization plays a significant role in its dissipation from cattle dips. []

Q7: How is this compound metabolized in mammals?

A7: Studies in rats and dogs demonstrate that this compound is entirely metabolized, with no unchanged compound detected in urine or carcasses. [] Major metabolites include 2-chloro-1-(2',4'-dichlorophenyl)vinyl ethyl hydrogen phosphate and [1-(2',4'-dichlorophenyl)ethyl beta-d-glucopyranosid]uronic acid. [] Species differences in metabolism and excretion rates have been observed. []

Q8: Do this compound residues accumulate in crops?

A8: Research reveals that this compound residues can be present in crops, with concentrations varying depending on factors like application method, crop type, and time after treatment. [, , , , , ] Notably, residue levels in carrots were found to be influenced by application mode and cultivar. []

Q9: What are the toxicological effects of this compound?

A9: As an organophosphate, this compound primarily targets the nervous system by inhibiting acetylcholinesterase. [] This can lead to a range of symptoms, and severe poisoning can be fatal. [] Studies in rats have shown that this compound exposure can affect liver enzymes and induce oxidative stress. [, , , ] Occupational exposure to this compound has been linked to respiratory muscle impairment and potential for allergic reactions. [, ]

Q10: What analytical methods are used to detect and quantify this compound?

A10: Gas chromatography coupled with various detectors, such as electron capture detector (ECD), nitrogen-phosphorus detector (NPD), and mass spectrometry (MS), are commonly employed for this compound analysis. [, , ] These techniques allow for sensitive and selective detection of the compound in various matrices, including environmental samples, crops, and biological tissues. [, ]

Q11: Can insects develop resistance to this compound?

A11: Yes, studies have documented the development of resistance to this compound in various insect species, including the cotton whitefly (Bemisia tabaci). [] This resistance poses challenges for pest control and highlights the need for monitoring and resistance management strategies. [, ]